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An In-Depth Technical Guide on Benzyl-PEG4-MS: Chemical Formula and Molecular Weight

This guide provides essential information regarding the chemical properties of Benzyl-PEG4-
MS, a heterobifunctional PEG linker used in bioconjugation and drug development. The data is

presented for researchers, scientists, and professionals in the field of drug development.

Chemical Properties of Benzyl-PEG4-MS
The chemical formula and molecular weight of Benzyl-PEG4-MS have been determined based

on the structural components of the molecule. The structure consists of a benzyl group, a

tetraethylene glycol (PEG4) spacer, and a mesylate group. The following table summarizes

these key identifiers.

Property Value

Chemical Formula C16H26O7S

Molecular Weight 362.44 g/mol

The formula and molecular weight are derived from the constituent parts of Benzyl-PEG4-MS:

a benzyl group (C7H7), a PEG4 linker (C8H16O4), and a mesylate group (CH3SO3). This

information is crucial for stoichiometric calculations in experimental protocols and for the

characterization of resulting conjugates. For comparison, the related compound Benzyl-PEG3-

MS has a chemical formula of C14H22O6S and a molecular weight of 318.39 g/mol .[1]
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Logical Relationship of Benzyl-PEGn-MS Series
The relationship between the length of the polyethylene glycol (PEG) chain and the overall

molecular properties of the Benzyl-PEGn-MS series can be visualized. As the number of PEG

units (n) increases, the molecular weight and the length of the spacer arm increase. This can

be represented in a simple logical diagram.
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Caption: Increasing PEG chain length in the Benzyl-PEGn-MS series.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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